Cas no 752236-17-2 (Rostratin A; 9,9'-Diepimer, 5,5'-diketone)
752236-17-2 structure
Product Name:Rostratin A; 9,9'-Diepimer, 5,5'-diketone
CAS No:752236-17-2
MF:C18H20N2O6S2
MW:424.491202354431
CID:6725067
Update Time:2024-03-03
Rostratin A; 9,9'-Diepimer, 5,5'-diketone Chemical and Physical Properties
Names and Identifiers
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- Rostratin B
- (-)-Rostratin B
- Rostratin A; 9,9'-Diepimer, 5,5'-diketone
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- Inchi: 1S/C18H20N2O6S2/c21-9-1-3-11(23)13-7(9)5-17-15(25)20-14-8(10(22)2-4-12(14)24)6-18(20,28-27-17)16(26)19(13)17/h7-8,11-14,23-24H,1-6H2
- InChI Key: ICKHXBRXCAORGF-UHFFFAOYSA-N
- SMILES: OC1C2C(CC34N2C(=O)C2(N(C3=O)C3C(CCC(C3C2)=O)O)SS4)C(=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- XLogP3: -3.16
Rostratin A; 9,9'-Diepimer, 5,5'-diketone Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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